Cas no 1194-93-0 (Bicyclo[3.2.1]oct-2-ene-2-carbonitrile)

• Product name: Bicyclo[3.2.1]oct-2-ene-2-carbonitrile
• CAS No: 1194-93-0
• MF: C₉H₁₁N
• MW: 133.19034
• CID: 232703
• PubChem ID: 252441

Bicyclo[3.2.1]oct-2-ene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]oct-2-ene-2-carbonitrile
• bicyclo[3.2.1]oct-3-ene-4-carbonitrile
• 1194-93-0
• DTXSID40291238
• NCIOpen2_000468
• NSC-74379
• NSC74379

• Inchi： InChI=1S/C9H11N/c10-6-9-4-2-7-1-3-8(9)5-7/h4,7-8H,1-3,5H2
• InChI Key： VYGLDVIPEABEQL-UHFFFAOYSA-N
• SMILES： N#CC1=CCC2CCC1C2

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.03
• Boiling Point: 236.9°Cat760mmHg
• Flash Point: 97°C
• Refractive Index: 1.524
• PSA: 23.79
• LogP: 2.25638